Cas no 201789-32-4 (1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester)
201789-32-4 structure
Product Name:1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester
CAS No:201789-32-4
MF:C35H28O11
MW:624.590230941772
MDL:MFCD11865346
CID:240954
PubChem ID:11758629
Update Time:2025-07-28
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-Tri-O-benzoyl-D-glucuronic Acid Methyl Ester
- 2,3,4-Tri-O-benzoyl-
- D-Glucopyranuronicacid, methyl ester, tetrabenzoate (9CI)
- methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate
- 2,3,4,4A,5,6-HEXAHYDRO-1H-PYRAZINO[1,2-A]QUINOXALINE
- Methyl(benzoyl-2,3,4-tri-O-benzoyl-D-glucopyranoside)uronate
- Methyl 1,2,3,4-Tetra-O-benzoyl-D-glucuronate
- AKOS032455846
- W-201760
- 1,?2,?3,?4-?Tetra-?O-?benzoyl-?D-?glucuronide Methyl Ester
- 2,3,4-Tri-O-benzoyl- alpha -D-glucuronic Acid Methyl Ester
- methyl (2S, 3S, 4S, 5R)-3, 4, 5, 6-tetrabenzoyloxyoxane-2-carboxylate
- D-Glucopyranuronic acid, methyl ester, tetrabenzoate
- CS-12899
- 201789-32-4
- Methyl 1,2,3,4-tetra-O-benzoyl-D-glucopyranuronate
- DTXSID60471914
- 1,2,3,4-Tetra-O-benzoyl-D-glucuronide methyl ester
- 1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester
-
- MDL： MFCD11865346
- Inchi： 1S/C35H28O11/c1-41-34(40)28-26(42-30(36)22-14-6-2-7-15-22)27(43-31(37)23-16-8-3-9-17-23)29(44-32(38)24-18-10-4-11-19-24)35(45-28)46-33(39)25-20-12-5-13-21-25/h2-21,26-29,35H,1H3/t26-,27-,28-,29+,35?/m0/s1
- InChI Key： YCSADDLHGRKXCS-NPWNUQMOSA-N
- SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 624.16300
- Monoisotopic Mass: 624.16316171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 46
- Rotatable Bond Count: 14
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 141Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 121-129°C
- Boiling Point: 732.9±60.0 °C at 760 mmHg
- Flash Point: 303.3±32.9 °C
- Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
- Stability/Shelf Life: Acid Sensitive, Temperature Sensitive
- PSA: 140.73000
- LogP: 4.41810
- Vapor Pressure: 0.0±2.4 mmHg at 25°C
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Refrigerator
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T767989-100mg |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester |
201789-32-4 | 100mg |
$115.00 | 2023-05-17 | ||
| TRC | T767989-250mg |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester |
201789-32-4 | 250mg |
$161.00 | 2023-05-17 | ||
| TRC | T767989-500mg |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester |
201789-32-4 | 500mg |
$276.00 | 2023-05-17 | ||
| TRC | T767989-1g |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester |
201789-32-4 | 1g |
$ 523.00 | 2023-09-05 | ||
| TRC | T767989-2.5g |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester |
201789-32-4 | 2.5g |
$1206.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y08185-250mg |
Methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate |
201789-32-4 | 95% | 250mg |
¥3879.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y08185-1g |
Methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate |
201789-32-4 | 95% | 1g |
¥9679.0 | 2023-09-05 | |
| Biosynth | MT07346-50 mg |
1,2,3,4-Tetra-O-benzoyl-a-D-glucuronide methyl ester |
201789-32-4 | 50mg |
$103.50 | 2023-01-03 | ||
| Biosynth | MT07346-100 mg |
1,2,3,4-Tetra-O-benzoyl-a-D-glucuronide methyl ester |
201789-32-4 | 100MG |
$195.00 | 2023-01-03 | ||
| Biosynth | MT07346-250 mg |
1,2,3,4-Tetra-O-benzoyl-a-D-glucuronide methyl ester |
201789-32-4 | 250MG |
$305.00 | 2023-01-03 |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
201789-32-4 (1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester) Related Products
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- 391624-70-7(Butanedioic acid, 2,3-bis[(3-methylbenzoyl)oxy]-, (2S,3S)-)
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